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Compound of Interest

Compound Name: 2,3,4-Trihydroxybenzophenone-d5

Cat. No.: B15557055

Get Quote

An In-depth Technical Guide to 2,3,4-Trihydroxybenzophenone-d5: Chemical Properties and

Structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and relevant experimental methodologies for 2,3,4-Trihydroxybenzophenone-d5. This

isotopically labeled compound is a critical tool in analytical and research settings, particularly

for studies involving its non-labeled analogue, a known UV filter and metabolite.

Chemical Structure and Identification
2,3,4-Trihydroxybenzophenone-d5 is a deuterated isotopologue of 2,3,4-

Trihydroxybenzophenone. The deuterium atoms are located on the phenyl ring that is not

substituted with the hydroxyl groups, providing a distinct mass difference for use in mass

spectrometry-based applications.

Chemical Name: (2,3,4,5,6-pentadeuteriophenyl)-(2,3,4-trihydroxyphenyl)methanone[1]

Synonyms: Gallobenzophenone-d5, Alizarine Yellow A-d5[2]
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Isotopic Enrichment: ≥98 atom % D[1][2]

Below is the 2D chemical structure of 2,3,4-Trihydroxybenzophenone-d5:

Caption: 2D Structure of 2,3,4-Trihydroxybenzophenone-d5.

Physicochemical Properties
The key physicochemical properties of 2,3,4-Trihydroxybenzophenone-d5 are summarized in

the table below. Data for the non-deuterated analogue is included for comparison where

available.

Property Value (Deuterated)
Value (Non-
deuterated)

Reference(s)

Molecular Formula C₁₃H₅D₅O₄ C₁₃H₁₀O₄ [3][4][5]

Molecular Weight 235.25 g/mol 230.22 g/mol [2][3][4][5]

Appearance
Pale Yellow to Yellow

Solid
Yellow Powder/Crystal [6][7]

Melting Point 140 - 141 °C 139 - 141 °C [5][6][7][8]

Boiling Point Not available
439.7 ± 45.0 °C

(Predicted)
[5][7][8]

Solubility
DMSO (Slightly),

Methanol (Slightly)
Ethanol: soluble 2% [6][7][8][9]

Storage Conditions
-20°C Freezer, Under

inert atmosphere

Room Temperature,

Sealed in dry
[4][6][8]

InChI Key
HTQNYBBTZSBWKL-

UHFFFAOYSA-N

HTQNYBBTZSBWKL-

UHFFFAOYSA-N
[8][9]

SMILES (Isotopic)

[2H]c1c([2H])c([2H])c(

C(=O)c2ccc(O)c(O)c2

O)c([2H])c1[2H]

Oc1ccc(c(O)c1O)C(=

O)c2ccccc2
[1][9]
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Synthesis of 2,3,4-Trihydroxybenzophenone
While a specific protocol for the deuterated form is not publicly detailed, a general synthesis for

the non-deuterated analogue involves the Friedel-Crafts acylation of pyrogallol.[10] To produce

the d5 analogue, a deuterated reactant such as benzoyl-d5 chloride would be used.

Objective: To synthesize 2,3,4-Trihydroxybenzophenone via catalytic acylation.

Materials:

Pyrogallol

Benzotrichloride (PhCCl₃) or Benzoyl-d5 Chloride for the deuterated version

Catalyst (e.g., ZnCl₂, AlCl₃, or SOCl₂)[10]

Binary Solvent: Aromatic hydrocarbon and water[10]

Methodology:

Dissolve pyrogallol in the binary solvent system within a reaction vessel.

Add the catalyst (e.g., ZnCl₂) to the mixture.

Slowly add Benzotrichloride (or its deuterated equivalent) to the reaction mixture.

The reaction is carried out with stirring, and influences of temperature and time are

monitored to optimize yield.

Upon completion, the product is isolated, purified (e.g., by recrystallization), and

characterized.

This method has reported yields of 80-87% for the non-deuterated product.[10]
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Caption: Synthesis workflow for 2,3,4-Trihydroxybenzophenone-d5.

Analytical Quantification in Environmental Samples
2,3,4-Trihydroxybenzophenone has been quantified in seawater samples using a dispersive

liquid-liquid microextraction (DLLME) method followed by gas chromatography-mass

spectrometry (GC-MS).[8][9] The deuterated standard is ideal for use as an internal standard in

this workflow to correct for matrix effects and extraction inefficiencies.

Objective: To quantify 2,3,4-Trihydroxybenzophenone in seawater.

Methodology:

Sample Preparation: A seawater sample is collected. 2,3,4-Trihydroxybenzophenone-d5 is

spiked into the sample as an internal standard.

DLLME: An appropriate extraction solvent (e.g., chlorobenzene) and a disperser solvent

(e.g., acetone) are rapidly injected into the aqueous sample. This forms a cloudy solution.
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Phase Separation: The mixture is centrifuged, causing the fine droplets of the extraction

solvent containing the analyte to sediment at the bottom of the conical tube.

Analysis: A small volume of the sedimented phase is collected with a microsyringe and

injected into the GC-MS system.

Quantification: The concentration of the native analyte is determined by comparing its peak

area to that of the deuterated internal standard.
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Spike with
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Click to download full resolution via product page

Caption: Analytical workflow for quantifying 2,3,4-THBP.

Biological Context and Signaling Pathways
2,3,4-Trihydroxybenzophenone (THB) is a known human and rat metabolite of the widely used

sunscreen agent Benzophenone-3 (BP-3, also known as Oxybenzone).[5][11] The metabolic

pathway primarily involves O-dealkylation.[11] The estrogenic activity of 2,3,4-

trihydroxybenzophenone has also been evaluated.[8][9]
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Caption: Metabolic pathway of Benzophenone-3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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